Cas no 88926-06-1 (1,3-Cyclohexanedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-2-(1-oxopropyl)-)
![1,3-Cyclohexanedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-2-(1-oxopropyl)- structure](https://www.kuujia.com/scimg/cas/88926-06-1x500.png)
88926-06-1 structure
Product name:1,3-Cyclohexanedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-2-(1-oxopropyl)-
1,3-Cyclohexanedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-2-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-2-(1-oxopropyl)-
- 5-(5-bicyclo[2.2.1]hept-2-enyl)-2-propanoylcyclohexane-1,3-dione
- 88926-06-1
- 5-(Bicyclo[2.2.1]hept-5-en-2-yl)-2-propanoylcyclohexane-1,3-dione
- DTXSID60680665
- SCHEMBL12648202
-
- Inchi: InChI=1S/C16H20O3/c1-2-13(17)16-14(18)7-11(8-15(16)19)12-6-9-3-4-10(12)5-9/h3-4,9-12,16H,2,5-8H2,1H3
- InChI Key: YOLNGEQITPFPAV-UHFFFAOYSA-N
- SMILES: CCC(=O)C1C(=O)CC(CC1=O)C2CC3CC2C=C3
Computed Properties
- Exact Mass: 260.14124450g/mol
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.2Ų
1,3-Cyclohexanedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-2-(1-oxopropyl)- Related Literature
-
Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
88926-06-1 (1,3-Cyclohexanedione, 5-bicyclo[2.2.1]hept-5-en-2-yl-2-(1-oxopropyl)-) Related Products
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